Cas no 93185-33-2 (2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid)

2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid is a pyrimidine derivative with a benzylthio substituent at the 2-position and a carboxylic acid group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, enabling further derivatization for targeted applications. Its benzylthio moiety contributes to improved solubility and stability in various reaction conditions. This compound is valued for its potential in medicinal chemistry, where it may act as a precursor for bioactive molecules, including enzyme inhibitors or antimicrobial agents. High purity grades are available for research and industrial use.
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid structure
93185-33-2 structure
Product Name:2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid
CAS No:93185-33-2
MF:C12H10N2O3S
MW:262.284401416779
MDL:MFCD02675547
CID:1086626
PubChem ID:2992232
Update Time:2025-06-07

2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzylthio)-4-hydroxypyrimidine-5-carboxylic acid
    • 2-(benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
    • 2-benzylsulfanyl-6-oxo-1H-pyrimidine-5-carboxylic acid
    • CHEMBRDG-BB 9007270
    • F3055-0614
    • HMS1603C02
    • VU0508011-1
    • BDBM50580323
    • 2-(BENZYLTHIO)-4-HYDROXY-5-PYRIMIDINECARBOXYLIC ACID
    • 93185-33-2
    • DTXSID10388149
    • SB59930
    • SR-01000305096
    • MFCD02675547
    • CHEMBL5076580
    • 2-(benzylthio)-4-hydroxypyrimidine-5-carboxylicacid
    • SR-01000305096-1
    • 2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
    • AKOS002236036
    • 2-(benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid, AldrichCPR
    • 2-(benzylsulfanyl)-4-oxo-1H-pyrimidine-5-carboxylic acid
    • 2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid
    • MDL： MFCD02675547
    • Inchi： 1S/C12H10N2O3S/c15-10-9(11(16)17)6-13-12(14-10)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17)(H,13,14,15)
    • InChI Key： FZQGMHMSZJMNOX-UHFFFAOYSA-N
    • SMILES： S(C1=NC=C(C(=O)O)C(N1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 262.04100
  • Monoisotopic Mass: 262.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 502.5°C at 760 mmHg
  • Flash Point: 257.7°C
  • Refractive Index: 1.673
  • PSA: 108.61000
  • LogP: 2.17270

2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B704990-10mg
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid
 93185-33-2
10mg
 $ 50.00 2022-06-06
TRC
B704990-50mg
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid
 93185-33-2
50mg
 $ 65.00 2022-06-06
TRC
B704990-100mg
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic Acid
 93185-33-2
100mg
 $ 80.00 2022-06-06
Chemenu
CM282255-5g
2-(Benzylthio)-4-hydroxypyrimidine-5-carboxylic acid
 93185-33-2 95%
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 $1080 2021-08-18
Chemenu
CM282255-10g
2-(Benzylthio)-4-hydroxypyrimidine-5-carboxylic acid
 93185-33-2 95%
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 $1664 2021-08-18
abcr
AB221358-1 g
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid; 95%
 93185-33-2
1 g
 €179.70 2023-07-20
Chemenu
CM282255-1g
2-(Benzylthio)-4-hydroxypyrimidine-5-carboxylic acid
 93185-33-2 95%
1g
 $619 2024-07-19
abcr
AB221358-1g
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid, 95%; .
 93185-33-2 95%
1g
 €179.70 2025-04-15
A2B Chem LLC
AD03169-250mg
2-(Benzylthio)-4-hydroxy-5-pyrimidinecarboxylic acid
 93185-33-2 95%
250mg
 $60.00 2024-07-18
Ambeed
A687491-1g
2-(Benzylthio)-4-hydroxypyrimidine-5-carboxylic acid
 93185-33-2 95%
1g
 $210.0 2025-04-15

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